![molecular formula C14H19FN4O2 B2523763 N1-(3-fluoro-4-methylphenyl)-N2-(4-methylpiperazin-1-yl)oxalamide CAS No. 920160-75-4](/img/structure/B2523763.png)
N1-(3-fluoro-4-methylphenyl)-N2-(4-methylpiperazin-1-yl)oxalamide
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Description
N1-(3-fluoro-4-methylphenyl)-N2-(4-methylpiperazin-1-yl)oxalamide is a useful research compound. Its molecular formula is C14H19FN4O2 and its molecular weight is 294.33. The purity is usually 95%.
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Scientific Research Applications
Sigma Ligands Affinity and Selectivity
A study explored the synthesis of compounds, including those with structures related to N1-(3-fluoro-4-methylphenyl)-N2-(4-methylpiperazin-1-yl)oxalamide, highlighting their high affinity for sigma 1 and sigma 2 binding sites. The introduction of fluorophenyl substituents yielded very selective sigma 2 ligands with subnanomolar affinity, indicating potential applications in exploring sigma receptor functions and implications in various neurological and psychiatric disorders (Perregaard, Moltzen, Meier, & Sanchez, 1995).
Orexin Receptor Mechanisms in Binge Eating
Research into compounds structurally similar to this compound, such as GSK1059865, examined their role as selective orexin-1 receptor antagonists. This study revealed their potential in reducing compulsive food consumption in a binge-eating model in rats, suggesting therapeutic applications in eating disorders with a compulsive component (Piccoli et al., 2012).
Antimicrobial Activities of Related Compounds
A study on the synthesis of eperezolid-like molecules, including derivatives structurally related to this compound, evaluated their antimicrobial activities. These compounds displayed significant anti-Mycobacterium smegmatis activity, highlighting their potential in antimicrobial therapy (Yolal et al., 2012).
Novel Synthetic Approaches
Research into novel synthetic approaches for oxalamides, related to this compound, provided new methodologies for synthesizing N-(carboxyaryl)aryloxalamides and oxalmonoamides. This work opens up possibilities for the development of new compounds with potential biological activities (Mamedov et al., 2016).
Properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-N'-(4-methylpiperazin-1-yl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN4O2/c1-10-3-4-11(9-12(10)15)16-13(20)14(21)17-19-7-5-18(2)6-8-19/h3-4,9H,5-8H2,1-2H3,(H,16,20)(H,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBARBIPNELGAEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NN2CCN(CC2)C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.